![molecular formula C7H10N2O B1323495 (5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol CAS No. 623564-45-4](/img/structure/B1323495.png)
(5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-2-yl)methanol
Cat. No. B1323495
M. Wt: 138.17 g/mol
InChI Key: PQRBAZCVIZIHPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07112582B2
Procedure details
MeOH (2.73 mL) was added to the THF (180 mL) solution of LiBH4 (1.63 g) under a nitrogen atmosphere at room temperature, and then 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid ethyl ester (8.11 g) was added to the suspension and stirred for 2 h at 40° C. The mixture was quenched with 1 mol/L HCl at pH 1 and stirred for 1 h at room temperature. Solid K2CO3 was added to the solution to adjust pH to 8 and the mixture was extracted with AcOEt. The organic layer was dried (MgSO4) and filtered. The filtrate was concentrated under reduced pressure to afford the title compound as brown crystals (4.87 g, 78%).
Quantity
8.11 g
Type
reactant
Reaction Step Two
Name
Yield
78%
Identifiers
|
REACTION_CXSMILES
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CO.[Li+].[BH4-].C([O:7][C:8]([C:10]1[CH:11]=[C:12]2[CH2:17][CH2:16][CH2:15][N:13]2[N:14]=1)=O)C>C1COCC1>[N:14]1[N:13]2[CH2:15][CH2:16][CH2:17][C:12]2=[CH:11][C:10]=1[CH2:8][OH:7] |f:1.2|
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Inputs
Step One
Step Two
|
Name
|
|
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Quantity
|
8.11 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(=O)C=1C=C2N(N1)CCC2
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
|
|
Details
|
stirred for 2 h at 40° C
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The mixture was quenched with 1 mol/L HCl at pH 1
|
STIRRING
|
Type
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STIRRING
|
|
Details
|
stirred for 1 h at room temperature
|
|
Duration
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1 h
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
Solid K2CO3 was added to the solution
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EXTRACTION
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Type
|
EXTRACTION
|
|
Details
|
the mixture was extracted with AcOEt
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried (MgSO4)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N=1N2C(=CC1CO)CCC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.87 g | |
| YIELD: PERCENTYIELD | 78% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
